methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[2-(2-chlorophenoxy)propanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H20ClNO4/c1-11(22-14-6-4-3-5-13(14)17)15(19)18-9-7-12(8-10-18)16(20)21-2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: QLZJFRYOLKOYIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)C(=O)OC)OC2=CC=CC=C2Cl
• Molecular Formula: C16H20ClNO4
• Molecular Weight: 325.79 g/mol

Description

Methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate, also known as SR 9009, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for research in areas such as metabolism, circadian rhythms, and endurance.

Mechanism of Action

Methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 works by activating a protein called Rev-erbα, which plays a key role in regulating metabolism and circadian rhythms. By activating Rev-erbα, methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 can increase the metabolic rate and improve endurance, as well as regulate the sleep-wake cycle.
Biochemical and Physiological Effects:
methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 has been found to have a wide range of biochemical and physiological effects, including increased energy expenditure, improved endurance, and regulation of circadian rhythms. Additionally, methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 has been found to improve lipid metabolism and reduce inflammation, making it a promising candidate for research in areas such as obesity and metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 in lab experiments is its ability to produce consistent and reproducible results. Additionally, methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 has been found to have a low toxicity profile, making it a safe compound to work with. However, one limitation of using methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 in lab experiments is its high cost, which may limit its accessibility to researchers with limited funding.

Future Directions

There are several future directions for research involving methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009, including:
1. Investigating the potential applications of methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 in the treatment of metabolic disorders such as obesity and diabetes.
2. Studying the effects of methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 on muscle regeneration and recovery after injury.
3. Exploring the potential use of methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 in the treatment of sleep disorders such as insomnia and jet lag.
4. Investigating the potential applications of methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 in improving athletic performance and endurance.
5. Studying the effects of methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 on aging and age-related diseases.
Overall, methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 is a promising compound with a wide range of potential applications in various research fields. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

The synthesis of methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 involves several steps, including the reaction of 2-chlorophenol with propionyl chloride to form 2-chloropropiophenone, which is then reacted with piperidine to form 4-piperidone. The final step involves the reaction of 4-piperidone with methyl chloroformate to form methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009. This synthesis method has been optimized to produce high yields of pure methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009.

Scientific Research Applications

Methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 has been extensively studied for its potential applications in various research fields. One of the main areas of research is metabolism, as methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 has been found to increase the metabolic rate of mice, leading to improved endurance and energy expenditure. Additionally, methyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate 9009 has been found to regulate circadian rhythms, which may have implications for the treatment of sleep disorders.